Cas no 939-57-1 (2-Methylcinnamic Acid, Predominantly trans)

• Product Name: 2-Methylcinnamic Acid, Predominantly trans
• CAS No: 939-57-1
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00016841
• CID: 815951
• PubChem ID: 819020
• Update Time: 2025-05-19

2-Methylcinnamic Acid, Predominantly trans Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-methylphenyl)prop-2-enoic acid
• trans-2-methylcinnamic acid
• M1295
• (2E)-3-(2-methylphenyl)prop-2-enoic acid
• (E)-3-(2-Methylphenyl)-2-propenoic acid
• 2-Methylcinnamicacid
• MS-8968
• Z2417574586
• (E)-3-o-tolyl-acrylic acid
• NSC-99069
• o-Methylcinnamic acid
• NSC 99069
• (2E)-3-(2-methylphenyl)acrylic acid
• InChI=1/C10H10O2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-6+
• LS-13764
• (E)-3-o-tolylacrylic acid
• AI-942/25034752
• 939-57-1
• CHEBI:181430
• MFCD00016841
• 3-(2-methylphenyl)prop-2-enoic acid
• 2373-76-4
• A4948
• 2-Methylcinnamic acid, predominantly trans, 99%
• (E)-3-(o-Tolyl)acrylic acid
• RSWBWHPZXKLUEX-VOTSOKGWSA-N
• CHEMBL1771751
• BB 0262416
• EINECS 219-150-5
• NoName_96
• EN300-11132
• 3-(o-Tolyl)acrylic acid
• SCHEMBL78555
• RSWBWHPZXKLUEX-VOTSOKGWSA-
• NS00048766
• 2-Propenoic acid, 3-(2-methylphenyl)-
• (E)-3-(o-Tolyl)acrylicacid
• Q-101986
• DTXSID80901046
• AKOS000263552
• ETHYL4-(TERT-BUTOXYCARBONYLAMINO)BENZOATE
• F2121-0050
• NSC99069
• CS-0152965
• EN300-832915
• 2-Methylcinnamic acid, predominantly trans
• A845157
• 2-Methylcinnamic Acid
• 3-(2-methylphenyl)acrylic acid
• (2E)-3-(2-Methylphenyl)-2-propenoic acid
• BBL013455
• STK402256
• ALBB-007550
• 2-Methylcinnamic Acid, Predominantly trans

• MDL： MFCD00016841
• Inchi： 1S/C10H10O2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-6+
• InChI Key： RSWBWHPZXKLUEX-VOTSOKGWSA-N
• SMILES： OC(/C=C/C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2-Methylcinnamic Acid, Predominantly trans

2-Methylcinnamic Acid, Predominantly trans (CAS No. 939-57-1): Properties, Applications, and Market Insights

2-Methylcinnamic Acid, Predominantly trans (CAS No. 939-57-1) is a versatile organic compound with a wide range of applications in the chemical, pharmaceutical, and fragrance industries. This compound, also known as trans-2-Methylcinnamic Acid, is a derivative of cinnamic acid and is characterized by its trans-configuration and a methyl group substitution at the 2-position of the phenyl ring. Its unique structure imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic processes.

The chemical formula of 2-Methylcinnamic Acid, Predominantly trans is C₁₀H₁₀O₂, and it typically appears as a white to off-white crystalline powder. It has a molecular weight of 162.19 g/mol and a melting point ranging from 120°C to 125°C. The trans-isomer is the predominant form due to its higher thermodynamic stability compared to the cis-isomer. This compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and acetone.

One of the key applications of 2-Methylcinnamic Acid, Predominantly trans is in the pharmaceutical industry, where it serves as a building block for the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it a valuable intermediate for the production of anti-inflammatory, antimicrobial, and antioxidant compounds. Researchers are also exploring its potential in drug delivery systems and nanotechnology, aligning with the growing interest in sustainable and targeted therapies.

In the fragrance and flavor industry, 2-Methylcinnamic Acid, Predominantly trans is prized for its pleasant aromatic profile. It is used as a precursor for the synthesis of synthetic fragrances and flavor enhancers, contributing to the olfactory characteristics of perfumes, cosmetics, and food products. The demand for natural-like fragrances has driven innovation in this sector, with 2-Methylcinnamic Acid playing a pivotal role in meeting consumer preferences.

The market dynamics for 2-Methylcinnamic Acid, Predominantly trans are influenced by trends in the green chemistry and bio-based materials sectors. As industries shift toward sustainable sourcing and eco-friendly processes, the compound's potential as a bio-derived intermediate is gaining attention. Manufacturers are investing in scalable synthesis methods to meet the rising demand while minimizing environmental impact.

From a research perspective, 2-Methylcinnamic Acid, Predominantly trans is a subject of interest in organic synthesis and material science. Its reactivity allows for functionalization, enabling the creation of novel derivatives with tailored properties. Recent studies have explored its use in photocatalysis and polymer chemistry, highlighting its versatility in cutting-edge applications.

For those seeking high-purity 2-Methylcinnamic Acid, Predominantly trans, it is essential to source the compound from reputable suppliers who adhere to quality control standards. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify purity and isomeric composition. Storage recommendations typically include keeping the compound in a cool, dry place away from light to ensure stability.

In conclusion, 2-Methylcinnamic Acid, Predominantly trans (CAS No. 939-57-1) is a multifaceted compound with significant industrial and scientific relevance. Its applications span pharmaceuticals, fragrances, and advanced materials, driven by its unique chemical properties. As the demand for sustainable and innovative solutions grows, this compound is poised to remain a key player in the chemical landscape.